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KX1-004 Key Technical Data at a Glance

Parameter Details

Primary Target Src protein tyrosine kinase (Src-PTK) [1]

Mechanism Non-ATP competitive inhibitor [1] [2] [3]

Reported IC₅₀ 40 µM (for isolated Src-PTK) [1] [4] [3]

In Vivo Model (Hearing
Loss)

50 mg/kg (subcutaneous injection); 30 µM (local application to the round
window) [5] [3]

Solubility (DMSO) 50-100 mg/mL (~175-350 mM) [6] [2]

Solubility (Water) Insoluble [1] [6]

Molecular Weight 284.29 g/mol [1] [6] [2]

Molecular Formula C₁₆H₁₃FN₂O₂ [1] [6] [2]

Storage -20°C (powder); solutions stored at -20°C to -80°C and used within 1-2
months [6] [2] [4]
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The provided details can guide your experimental planning for using KX1-004.

In Vivo Formulation for Systemic Administration One study on noise-induced hearing loss administered

KX1-004 systemically via subcutaneous injection [5]. While the exact formulation for injection is not

detailed, the general in vivo guidance from suppliers suggests the following for a 2 mg/mL solution [4]:

Solvent System: 10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline.

Preparation Method: Dissolve the compound sequentially in the solvents, ensuring the solution is
clear before adding the next component. Sonication is recommended to aid dissolution.

In Vivo Formulation for Local Application For local application in hearing loss models, a 30 µM solution

of KX1-004 was used [3]. The solution was prepared in a vehicle of DMSO and buffered saline and

applied directly to the round window membrane [5].

Cell-Based Assay Workflow Although a specific protocol for KX1-004 is not provided, the general

workflow from a related Src/tubulin inhibitor study (KX-01) can be adapted [7]. The diagram below outlines

the key steps.
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Plate cells in 96-well plate

Incubate overnight
(37°C, 5% CO₂)

Treat with KX1-004
(Gradient concentrations)

Incubate for 3 days
(37°C, 5% CO₂)

Add MTT reagent
(Incubate 4 hours)

Solubilize formazan
crystals (DMSO)

Measure absorbance
at 540 nm

Calculate IC₅₀ value

Click to download full resolution via product page

Frequently Asked Questions
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What is the optimal concentration for my cell-based assay? The optimal concentration is highly

dependent on your specific cell line and experimental context. The reported IC₅₀ for the pure Src-PTK

enzyme is 40 µM [1]. You should perform a dose-response curve, testing a range around this value (e.g.,

from low micromolar to 100 µM), to determine the effective concentration in your cellular model.

Why is my KX1-004 precipitating in the aqueous buffer? KX1-004 is highly insoluble in water [1] [6].

Always prepare a fresh, concentrated stock solution in DMSO first, and then dilute it into your aqueous

assay buffer. The final DMSO concentration should be kept as low as possible (typically ≤0.5-1%) to

maintain cell viability and avoid solvent effects.

How should I store KX1-004 to ensure its stability?

Powder: Store desiccated at -20°C. Under these conditions, it is stable for at least 3 years [1] [6].

Solution (DMSO stock): Store at -20°C or -80°C and use within 1-2 years. Avoid repeated freeze-
thaw cycles by preparing single-use aliquots [2] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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concentration-for-src-inhibition]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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